Cas no 694461-58-0 (3-(4-fluorophenyl)-4-(2-methoxyethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione)

• Product Name: 3-(4-fluorophenyl)-4-(2-methoxyethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• CAS No: 694461-58-0
• MF: C₁₁H₁₂FN₃OS
• MW: 253.295884132385
• CID: 5994083
• PubChem ID: 2196069
• Update Time: 2025-05-21

3-(4-fluorophenyl)-4-(2-methoxyethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-4-(2-methoxyethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• 5-(4-fluorophenyl)-4-(2-methoxyethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 3H-1,2,4-Triazole-3-thione, 5-(4-fluorophenyl)-2,4-dihydro-4-(2-methoxyethyl)-
• F0919-4745
• 694461-58-0
• CCG-24001
• 3-(4-fluorophenyl)-4-(2-methoxyethyl)-1H-1,2,4-triazole-5-thione
• 3-(4-fluorophenyl)-4-(2-methoxyethyl)-1H-1,2,4-triazole-5(4H)-thione
• AKOS024602227

• Inchi： 1S/C11H12FN3OS/c1-16-7-6-15-10(13-14-11(15)17)8-2-4-9(12)5-3-8/h2-5H,6-7H2,1H3,(H,14,17)
• InChI Key： WLCOUTMEJUSRNY-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(F)C=C2)N(CCOC)C(=S)N1

Computed Properties

• Exact Mass: 253.06851135g/mol
• Monoisotopic Mass: 253.06851135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 322.0±52.0 °C(Predicted)
• pka: 7.77±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(4-fluorophenyl)-4-(2-methoxyethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione

3-(4-Fluorophenyl)-4-(2-methoxyethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS No. 694461-58-0): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

3-(4-Fluorophenyl)-4-(2-methoxyethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS No. 694461-58-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and have been extensively studied for their roles in various pharmacological contexts.

The molecular structure of 3-(4-fluorophenyl)-4-(2-methoxyethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione is characterized by a central 1,2,4-triazole ring system substituted with a 4-fluorophenyl group and a 2-methoxyethyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The fluorine atom in the phenyl ring enhances the lipophilicity and metabolic stability of the compound, while the methoxyethyl group contributes to its solubility and bioavailability.

Recent studies have highlighted the potential of 3-(4-fluorophenyl)-4-(2-methoxyethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione as a promising lead compound for drug development. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that it could be a valuable candidate for the development of novel therapeutics targeting these conditions.

In addition to its enzymatic inhibition properties, 3-(4-fluorophenyl)-4-(2-methoxyethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione has also shown promise in anti-inflammatory and anti-cancer research. A recent investigation published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively reduces inflammation by modulating the expression of pro-inflammatory cytokines. Furthermore, preliminary studies have indicated its potential as an anti-cancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

The synthesis of 3-(4-fluorophenyl)-4-(2-methoxyethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione has been optimized through various synthetic routes to improve yield and purity. One commonly used method involves the reaction of 3-aminothiophenol with an appropriate aldehyde or ketone followed by cyclization under suitable conditions. The choice of reagents and reaction conditions plays a crucial role in achieving high yields and minimizing side reactions.

The physicochemical properties of 3-(4-fluorophenyl)-4-(2-methoxyethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione, such as its melting point, solubility, and stability under different conditions, have been thoroughly characterized. These properties are essential for understanding its behavior in biological systems and optimizing its formulation for pharmaceutical applications. For example, its solubility in various solvents has been studied to determine the most suitable medium for drug delivery.

In preclinical studies, 3-(4-fluorophenyl)-4-(2-methoxyethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione has demonstrated favorable pharmacokinetic profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important factors for its potential use as an orally administered drug. Additionally, toxicological studies have shown that it is well-tolerated at therapeutic doses with minimal adverse effects.

The potential applications of 3-(4-fluorophenyl)-4-(2-methoxyethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione extend beyond traditional pharmaceuticals. Its unique chemical structure and biological activities make it an attractive candidate for use in other areas such as agrochemicals and materials science. For instance, its ability to modulate enzyme activity could be exploited in the development of novel pesticides or herbicides with improved selectivity and reduced environmental impact.

In conclusion, 3-(4-fluorophenyl)-4-(2-methoxyethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS No. 694461-58-0) is a versatile compound with significant potential in medicinal chemistry and related fields. Its unique structural features and biological activities make it a promising lead compound for further research and development. Ongoing studies continue to explore its therapeutic applications and optimize its properties for practical use.